Cas no 2034487-37-9 (3-{pyrazolo[1,5-a]pyridin-5-yl}-1-[2-(trifluoromethyl)phenyl]urea)

• Product Name: 3-{pyrazolo[1,5-a]pyridin-5-yl}-1-[2-(trifluoromethyl)phenyl]urea
• CAS No: 2034487-37-9
• MF: C₁₅H₁₁F₃N₄O
• MW: 320.269253015518
• CID: 5351754
• Update Time: 2025-05-20

3-{pyrazolo[1,5-a]pyridin-5-yl}-1-[2-(trifluoromethyl)phenyl]urea Chemical and Physical Properties

Names and Identifiers

• 1-(pyrazolo[1,5-a]pyridin-5-yl)-3-(2-(trifluoromethyl)phenyl)urea
• 1-pyrazolo[1,5-a]pyridin-5-yl-3-[2-(trifluoromethyl)phenyl]urea
• 3-{pyrazolo[1,5-a]pyridin-5-yl}-1-[2-(trifluoromethyl)phenyl]urea

• Inchi： 1S/C15H11F3N4O/c16-15(17,18)12-3-1-2-4-13(12)21-14(23)20-10-6-8-22-11(9-10)5-7-19-22/h1-9H,(H2,20,21,23)
• InChI Key： PLRAQIDRDKTFGS-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1NC(NC1C=CN2C(=CC=N2)C=1)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 431
• XLogP3: 2.5
• Topological Polar Surface Area: 58.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 3-{pyrazolo[1,5-a]pyridin-5-yl}-1-[2-(trifluoromethyl)phenyl]urea

Introduction to 3-{pyrazolo[1,5-a]pyridin-5-yl}-1-[2-(trifluoromethyl)phenyl]urea (CAS No. 2034487-37-9)

The compound 3-{pyrazolo[1,5-a]pyridin-5-yl}-1-[2-(trifluoromethyl)phenyl]urea (CAS No. 2034487-37-9) represents a significant advancement in the field of medicinal chemistry, particularly in the design of novel bioactive molecules. This heterocyclic urea derivative has garnered considerable attention due to its unique structural features and promising pharmacological properties. The presence of a pyrazolo[1,5-a]pyridine scaffold combined with a trifluoromethylphenyl group enhances its potential as an intermediate in drug discovery, offering a balance of metabolic stability and biological activity.

Recent studies have highlighted the importance of pyrazolo[1,5-a]pyridine derivatives in medicinal chemistry, owing to their broad spectrum of biological activities. These compounds exhibit inhibitory effects on various enzymes and receptors, making them valuable candidates for therapeutic intervention. The introduction of a trifluoromethyl group further modulates the pharmacokinetic profile of the molecule, improving its bioavailability and resistance to metabolic degradation. This combination has been strategically employed in the development of molecules targeting inflammatory and infectious diseases.

In the context of contemporary drug discovery, 3-{pyrazolo[1,5-a]pyridin-5-yl}-1-[2-(trifluoromethyl)phenyl]urea has been investigated for its potential role in modulating immune responses. Preclinical studies suggest that this compound may interfere with key signaling pathways involved in inflammation, such as NF-κB and MAPK cascades. The pyrazolo[1,5-a]pyridine moiety is known to interact with biological targets in a manner that can disrupt pathological processes associated with chronic inflammation. Moreover, the trifluoromethylphenyl group contributes to enhanced binding affinity by increasing lipophilicity and reducing susceptibility to enzymatic hydrolysis.

One of the most compelling aspects of this compound is its structural versatility, which allows for further derivatization to optimize its pharmacological properties. Researchers have explored analogs of 3-{pyrazolo[1,5-a]pyridin-5-yl}-1-[2-(trifluoromethyl)phenyl]urea with modifications in the urea moiety or the aromatic ring system. These modifications have led to compounds with improved potency and selectivity against specific disease targets. For instance, derivatives with altered substitution patterns on the trifluoromethylphenyl ring have demonstrated enhanced activity against certain kinases implicated in cancer progression.

The synthesis of 3-{pyrazolo[1,5-a]pyridin-5-yl}-1-[2-(trifluoromethyl)phenyl]urea involves multi-step organic transformations that highlight the synthetic ingenuity required to construct complex heterocyclic systems. The key steps typically include condensation reactions between pyrazolopyridine precursors and urea derivatives under controlled conditions. The introduction of the trifluoromethyl group is often achieved through halogen-metal exchange followed by trapping with a suitable electrophile. These synthetic strategies underscore the importance of advanced organic chemistry techniques in developing novel therapeutic agents.

From a computational chemistry perspective, virtual screening and molecular docking studies have been instrumental in evaluating the binding interactions of 3-{pyrazolo[1,5-a]pyridin-5-yl}-1-[2-(trifluoromethyl)phenyl]urea with biological targets. These studies have provided insights into its mechanism of action and helped predict potential side effects. The integration of experimental data with computational models has allowed researchers to refine their understanding of how this compound interacts with proteins and nucleic acids at the molecular level.

The pharmacokinetic profile of 3-{pyrazolo[1,5-a]pyridin-5-yl}-1-[2-(trifluoromethyl)phenyl]urea has been thoroughly characterized using non-invasive imaging techniques and bioavailability assays. Preliminary findings indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties when administered orally or intravenously. The presence of the trifluoromethyl group contributes to prolonged half-life by reducing metabolic clearance rates while maintaining sufficient solubility for effective delivery across biological membranes.

In conclusion,3-{pyrazolo[1,5-a]pyridin-5-yl}-1-[2-(trifluoromethyl)phenyl]urea (CAS No. 2034487-37-9) represents a promising lead compound for further development in medicinal chemistry. Its unique structural features make it an attractive candidate for addressing various therapeutic challenges associated with inflammation and infection. As research continues to uncover new applications for this molecule, pyrazolo[1,5-a]pyridine-based derivatives are poised to play an increasingly important role in next-generation drug discovery efforts.